Cas no 1855899-74-9 ((1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL)

• Product Name: (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL
• CAS No: 1855899-74-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5152826
• PubChem ID: 117187857
• Update Time: 2026-03-03

(1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL Chemical and Physical Properties

Names and Identifiers

• (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL
• 1H-Imidazole-2-methanol, 1-ethyl-4-methyl-

• Inchi： 1S/C7H12N2O/c1-3-9-4-6(2)8-7(9)5-10/h4,10H,3,5H2,1-2H3
• InChI Key： FABQIOUUMTYOTM-UHFFFAOYSA-N
• SMILES： C1(CO)N(CC)C=C(C)N=1

Additional information on (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL

Introduction to (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL (CAS No. 1855899-74-9)

(1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, identified by its CAS number 1855899-74-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound features a 1H-imidazol-2-yl moiety, which is a key pharmacophore in many bioactive molecules.

The synthesis and characterization of (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL have been extensively studied, with researchers focusing on optimizing its production methods for industrial-scale applications. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes to produce this compound, aligning with global trends toward sustainable chemical manufacturing.

In the realm of pharmaceutical research, (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL has shown promise as a building block for novel drug candidates. Its imidazole ring system is particularly interesting because it can interact with biological targets in multiple ways, making it a valuable scaffold for medicinal chemists. For instance, studies have demonstrated its potential in inhibiting certain enzymes and receptors that are implicated in various diseases.

One of the most compelling aspects of (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL is its role in the development of targeted therapies. Researchers have been exploring its derivatives as potential treatments for conditions such as cancer, inflammation, and neurodegenerative disorders. The ability to modify the structure of this compound while retaining its bioactivity has opened up new avenues for drug discovery.

The pharmacokinetic properties of (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for developing effective formulations. Preliminary studies suggest that it exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and long-term treatment regimens.

Another area where (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL has made an impact is in biochemical research. Its unique structure allows it to serve as a ligand in various binding assays, helping researchers identify new biomarkers and understand complex biological pathways. This has implications not only for drug development but also for diagnostic applications.

The future prospects of (1-ETHYL-4-METHYL-1H-IMIDAZOL-2-YL)-METHANOL are bright, with ongoing research aiming to unlock its full potential. As synthetic methods continue to improve and our understanding of biological systems deepens, this compound is likely to play an even greater role in pharmaceutical innovation. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing these goals.

In conclusion, (1-EThyl-(4-methyl-imidazol(2yl))-methanol) CAS No: 1855899 74 9 stands out as a versatile and promising compound with significant implications for drug development and biochemical research. Its unique structural features and potential therapeutic benefits make it a valuable asset in the quest for novel treatments. As research progresses, we can expect to see even more exciting applications emerge from this remarkable molecule.